Crystal structure, magnetic susceptibility and electrical conductivity of EuAuGe: a new ordered version of the CeCu2-type structure
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9950500505
Abstract
The ternary germanide EuAuGe has been prepared from the elemental components in a tantalum tube at 1070 K. It was investigated by X-ray diffraction on both powder and single crystals. The crystal structure was determined from four-circle diffractometer data: Imm2, a= 460.1(1) pm, b= 737.1(1) pm, c= 788.1(2) pm, V= 0.2673(2) nm3, Z= 4, R= 0.0288 for 1069 F2 values and 22 variables. EuAuGe crystallizes in a new ternary ordered version of the CeCu2 type. Its structure is compared with the related TiNiSi-type. Susceptibility measurements show Curie-Weiss behaviour above 40 K with µexp= 7.4(1)µB, indicating Eu2+. EuAuGe orders ferromagnetically at Tc= 34(1) K. Electrical conductivity measurements are compatible with metallic behaviour.
Recommended Literature
- [1] Controlled synthesis of brightly fluorescent CH3NH3PbBr3 perovskite nanocrystals employing Pb(C17H33COO)2 as the sole lead source†
- [2] Integration of isothermal amplification with quantum dot-based fluorescence resonance energy transfer for simultaneous detection of multiple microRNAs†
- [3] Role of spatial ionic distribution on the energetics of hydrophobic assembly and properties of the water/hydrophobe interface†
- [4] Ferroelectric transitions in silver niobate ceramics†
- [5] Synthesis of benzofused 1,4-azaborinols via [4 + 2] annulation strategy and its application in indole synthesis†
- [6] A clustering-triggered emission strategy for tunable multicolor persistent phosphorescence†
- [7] Thioglycoligation of aromatic thiols using a natural glucuronide donor†
- [8] Back cover
- [9] Cu3(BTC)2: CO oxidation over MOF based catalysts†
- [10] A ratiometric fluorescent probe for bioimaging and biosensing of HBrO in mitochondria upon oxidative stress†
Journal Name：Journal of Materials Chemistry
Research Products
-
CAS no.: 119584-73-5
